Cas no 100960-95-0 (1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
• CAS No: 100960-95-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 124407
• PubChem ID: 57357248
• Update Time: 2025-04-18

1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4-acetyl-5-methyl-
• 4-acetyl-5-methyl-1H-pyrrole-3-carboxylic acid
• Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl- (6CI)
• 100960-95-0
• DTXSID10723591
• 1H-Pyrrole-3-carboxylic acid, 4-acetyl-5-methyl-

• Inchi： 1S/C8H9NO3/c1-4-7(5(2)10)6(3-9-4)8(11)12/h3,9H,1-2H3,(H,11,12)
• InChI Key： UKEVPIXAWDUTSZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C(=O)O)=CNC=1C

Computed Properties

• Exact Mass: 167.058243g/mol
• Monoisotopic Mass: 167.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.16g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.16000
• LogP: 1.22390